1-[(2,4-Dichlorophenyl)methyl]-3-(2-methoxyphenyl)thiourea, commonly known as DMTU, is a synthetic compound with chemical formula C15H14Cl2N2OS. It was first synthesized by Kharasch and Hill in 1951 from phenyl isothiocyanate, 2,4-dichlorobenzyl alcohol, and potassium hydroxide. DMTU has been studied for its pharmacological properties as an antioxidant, anti-inflammatory, and anti-cancer agent. This paper aims to provide a comprehensive review of DMTU, including its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.